1-Cyclobutyl-2-methyl-3-cyanoisothiourea
Description
The compound 1-Cyclobutyl-2-methyl-3-cyanoisothiourea contains a cyclobutyl group, methyl substituent, cyano group, and an isothiourea moiety.
Properties
Molecular Formula |
C7H11N3S |
|---|---|
Molecular Weight |
169.25 g/mol |
IUPAC Name |
methyl N-cyano-N'-cyclobutylcarbamimidothioate |
InChI |
InChI=1S/C7H11N3S/c1-11-7(9-5-8)10-6-3-2-4-6/h6H,2-4H2,1H3,(H,9,10) |
InChI Key |
GNKWQKFRIGGSLC-UHFFFAOYSA-N |
Canonical SMILES |
CSC(=NC1CCC1)NC#N |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Similar Compounds
A meaningful comparison requires data on structurally or functionally analogous compounds, such as:
- Cyclobutane derivatives (e.g., 1-(Aminomethyl)cyclobutanamine from ).
- Isothiourea analogs (e.g., substituted thioureas or cyanoguanidines).
However, the provided evidence lacks direct information on the target compound or its analogs :
Hypothetical Comparison (Not Evidence-Based):
Without experimental or computational data (e.g., solubility, stability, biological activity), this table remains conjectural.
Research Findings and Data Limitations
- could theoretically support computational studies of the compound’s electronic structure or thermochemistry using density-functional methods .
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